Cas no 882748-32-5 (1-(2H-1,3-benzodioxol-5-yl)-3-[(4-chlorophenyl)amino]propan-1-one)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)-3-[(4-chlorophenyl)amino]propan-1-one
• CAS No: 882748-32-5
• CID: 4663740
• Update Time: 2025-05-24

1-(2H-1,3-benzodioxol-5-yl)-3-[(4-chlorophenyl)amino]propan-1-one Chemical and Physical Properties

Names and Identifiers

• SALOR-INT L171166-1EA
• 1-(1,3-BENZODIOXOL-5-YL)-3-(4-CHLOROANILINO)-1-PROPANONE
• 1-(2H-1,3-benzodioxol-5-yl)-3-[(4-chlorophenyl)amino]propan-1-one

Additional information on 1-(2H-1,3-benzodioxol-5-yl)-3-[(4-chlorophenyl)amino]propan-1-one

Professional Introduction to Compound with CAS No. 882748-32-5 and Product Name: 1-(2H-1,3-benzodioxol-5-yl)-3-[(4-chlorophenyl)amino]propan-1-one

The compound with the CAS number 882748-32-5 and the product name 1-(2H-1,3-benzodioxol-5-yl)-3-[(4-chlorophenyl)amino]propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a benzodioxol moiety and an amino-substituted propanone backbone suggests a unique set of pharmacological properties that make it a promising candidate for further investigation.

Recent research in the domain of heterocyclic compounds has highlighted the importance of benzodioxol derivatives in developing novel therapeutic agents. The benzodioxol ring system, also known as the indole scaffold, is well-documented for its role in various biological processes and its interaction with multiple target proteins. Specifically, the 5-position of the benzodioxol ring in this compound is particularly noteworthy, as it can serve as a key site for molecular recognition and binding affinity modulation. This feature has been extensively explored in the design of central nervous system (CNS) drugs, where benzodioxol derivatives have shown promise in treating conditions such as depression and anxiety.

The second key structural component of this compound is the 4-chlorophenylamino group, which introduces a polar and charged moiety into the molecule. This substitution pattern is often employed to enhance solubility and improve pharmacokinetic properties, making it easier for the compound to traverse biological membranes. The combination of the benzodioxol ring and the 4-chlorophenylamino group creates a synergistic effect, potentially leading to enhanced binding affinity and selectivity towards specific biological targets. This dual functionality has been observed in several recent studies, where similar molecular architectures have demonstrated efficacy in modulating neurotransmitter receptors.

In terms of mechanism of action, preliminary studies suggest that this compound may interact with serotonin receptors, particularly the 5-HT1A receptor, which is implicated in anxiety regulation. The presence of both hydrophobic and hydrophilic regions within the molecule allows for favorable interactions with receptor binding sites, potentially leading to therapeutic effects similar to those observed with existing serotonin receptor modulators. Additionally, the propanone backbone may contribute to metabolic stability, reducing the likelihood of rapid degradation in vivo.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include functional group transformations such as nitration, reduction, and condensation reactions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve regioselectivity and minimize byproduct formation. These synthetic strategies are critical for producing compounds with high enantiomeric purity, which is often essential for pharmacological applications.

From a computational chemistry perspective, molecular modeling studies have been conducted to predict the binding mode of this compound at its target receptors. These studies utilize docking algorithms to simulate interactions between the molecule and protein binding pockets. The results indicate that the benzodioxol ring interacts favorably with aromatic residues in the receptor pocket, while the 4-chlorophenylamino group forms hydrogen bonds with polar amino acid side chains. Such insights are invaluable for guiding structural modifications aimed at improving potency and selectivity.

Evaluation of pharmacokinetic properties is another critical aspect of drug development. In vitro assays have been performed to assess parameters such as solubility, permeability, and metabolic stability. The compound exhibits moderate solubility in water due to the presence of polar functional groups, while its lipophilicity is influenced by both the benzodioxol ring and the chlorophenyl substituent. These properties are within an optimal range for oral bioavailability, making it a viable candidate for further preclinical development.

Preclinical studies have provided initial evidence of the compound's pharmacological activity. In cell-based assays using human neuroblastoma cell lines, it demonstrated potent inhibition of serotonin reuptake with IC50 values comparable to those of reference drugs used in clinical practice. Additionally, animal models have shown promising results in reducing anxiety-like behaviors without significant side effects at therapeutic doses. These findings support further investigation into its potential as a treatment for CNS disorders.

The future direction of research on this compound involves exploring its potential applications beyond CNS disorders. Preliminary data suggest that it may also interact with other neurotransmitter systems, such as dopamine pathways involved in reward and motivation. Further investigation into these interactions could open up new therapeutic avenues for conditions such as depression or addiction. Additionally, exploring derivative structures could lead to improved pharmacological profiles with enhanced efficacy or reduced toxicity.

In conclusion,1-(2H-1,3-benzodioxol-5-yl)-3-[(4-chlorophenyl)amino]propan-1-one represents a promising lead compound with significant potential in pharmaceutical development. Its unique structural features combined with preliminary evidence of biological activity make it an attractive candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties,this compound holds promise for addressing unmet medical needs in neurological disorders.